Cas no 1806012-25-8 (Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1806012-25-8
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4880156
• Update Time: 2025-06-07

Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H7BrF2N2O2/c1-17-10(16)7-4-15-8(9(12)13)5(2-11)6(7)3-14/h4,9H,2H2,1H3
• InChI Key： CGGXFKVTZMOXIM-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C(C(=O)OC)=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.6
• Topological Polar Surface Area: 63

Additional information on Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate

Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806012-25-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate, identified by its CAS number 1806012-25-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural features, including the presence of both bromomethyl and difluoromethyl substituents, make it an invaluable building block for medicinal chemists seeking to develop novel therapeutic agents.

The bromomethyl group attached to the pyridine ring provides a reactive site for further functionalization, enabling the introduction of diverse pharmacophores. This reactivity is particularly useful in constructing complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug design. On the other hand, the difluoromethyl moiety is known to enhance metabolic stability and improve pharmacokinetic properties of drug candidates. These attributes have made this compound a preferred choice for researchers aiming to develop next-generation pharmaceuticals with improved efficacy and reduced side effects.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for neurological disorders such as Alzheimer's disease and Parkinson's disease. Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate has been utilized in several synthetic pathways to create novel compounds with potential neuroprotective properties. For instance, studies have demonstrated its role in the synthesis of pyridine-based scaffolds that exhibit inhibitory activity against specific enzymes implicated in neurodegenerative processes. The incorporation of both bromomethyl and difluoromethyl groups allows for fine-tuning of the molecular properties, leading to compounds with optimized pharmacological profiles.

The compound's utility extends beyond neurological applications. It has also been employed in the development of cardiovascular drugs, where its structural features contribute to the design of molecules targeting receptors and ion channels involved in blood pressure regulation and heart rhythm control. The presence of the cyano group further enhances its versatility, enabling further derivatization into more complex structures. This flexibility has made it a valuable asset in drug discovery programs aimed at addressing various cardiovascular diseases.

The synthesis of Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate involves multi-step organic transformations that highlight the compound's synthetic complexity. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the bromomethyl and difluoromethyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methodologies underscore the importance of this compound as a key intermediate in modern pharmaceutical synthesis.

The growing interest in fluorinated compounds has further elevated the significance of Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate. Fluorochemicals are widely recognized for their ability to improve drug bioavailability, metabolic stability, and binding affinity. The difluoromethyl group, in particular, has been extensively studied for its pharmacological benefits. Recent advancements in fluorination chemistry have led to innovative synthetic strategies that allow for the efficient incorporation of fluorinated moieties into drug candidates. This has opened new avenues for developing next-generation therapeutics with enhanced pharmacological properties.

In conclusion, Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806012-25-8) is a highly versatile intermediate with broad applications in pharmaceutical research and development. Its unique structural features make it an indispensable tool for medicinal chemists seeking to design novel drugs targeting various diseases. The ongoing research into its synthetic pathways and pharmacological applications continues to underscore its importance in advancing modern medicine.